Cas no 268734-34-5 (Methyl 4-cyano-3-fluorobenzoate)

Methyl 4-cyano-3-fluorobenzoate structure

268734-34-5 structure

Product Name:Methyl 4-cyano-3-fluorobenzoate

CAS No:268734-34-5

Molecular Formula:C₉H₆FNO₂

Molecular Weight:179.1478

MDL:MFCD09264509

CID:253187

Methyl 4-cyano-3-fluorobenzoate Properties

Names and Identifiers

- Methyl 4-cyano-3-fluorobenzoate
- Benzoic acid,4-cyano-3-fluoro-, methyl ester
- 4-Cyano-3-fluorobenzoicacidmethylester
- 4-methoxycarbonyl-2-fluorobenzonitrile
- methyl-4-cyano-3-fluorobenzoate
- Benzoic acid, 4-cyano-3-fluoro-, methyl ester
- Methyl4-cyano-3-fluorobenzoate
- PubChem14063
- KSC498G5R
- AHJLHWRWDRCIKO-UHFFFAOYSA-N
- WT052
- RW1146
- STL556514
- CL8569
- FCH868147
- BBL102708
- AM84017
- CM12622
- AS02417
- METHYL 3-FLUORO-4-CYANOBENZOATE
- DB-0
- +Expand
- MDL： MFCD09264509
- InChIKey： AHJLHWRWDRCIKO-UHFFFAOYSA-N
- Inchi： 1S/C9H6FNO2/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-4H,1H3
- SMILES： FC1=C(C#N)C([H])=C([H])C(C(=O)OC([H])([H])[H])=C1[H]

Computed Properties

Exact Mass: 179.03800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 13
Complexity: 245
Topological Polar Surface Area: 50.1

Experimental Properties

LogP: 1.48398
PSA: 50.09000

Methyl 4-cyano-3-fluorobenzoate Security Information

Methyl 4-cyano-3-fluorobenzoate Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 4-cyano-3-fluorobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007MZC-250mg	Methyl 4-cyano-3-fluorobenzoate	268734-34-5	97%	250mg	$6.00	2024-05-08
A2B Chem LLC	AD55576-250mg	Methyl 4-cyano-3-fluorobenzoate	268734-34-5	97%	250mg	$6.00	2024-04-20
Aaron	AR007N7O-100mg	Methyl 4-cyano-3-fluorobenzoate	268734-34-5	98%	100mg	$2.00
abcr	AB291433-1 g	Methyl 4-cyano-3-fluorobenzoate, 95%; .	268734-34-5	95%	1 g	€98.30	2023-07-20
Alichem	A015014965-250mg	Methyl 4-cyano-3-fluorobenzoate	268734-34-5	97%	250mg	$680.00	2023-09-02
Ambeed	A318223-250mg	Methyl 4-cyano-3-fluorobenzoate	268734-34-5	97%	250mg	$7.0
Apollo Scientific	PC201220-5g	Methyl 4-cyano-3-fluorobenzoate	268734-34-5	98+%	5g	£64.00	2024-05-22
Chemenu	CM153360-5g	Methyl 4-cyano-3-fluorobenzoate	268734-34-5	95+%	5g	$107
Crysdot LLC	CD12089828-25g	Methyl 4-cyano-3-fluorobenzoate	268734-34-5	97%	25g	$317
eNovation Chemicals LLC	Y0976601-25g	Methyl 4-cyano-3-fluorobenzoate	268734-34-5	95%	25g	$350	2022-05-25

Methyl 4-cyano-3-fluorobenzoate Synthesis

Methyl 4-cyano-3-fluorobenzoate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:268734-34-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:268734-34-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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9. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†

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10. Polyhydroxyalkanoate-derived hydrogen-bond donors for the synthesis of new deep eutectic solvents†

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Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:268734-34-5)Methyl 4-cyano-3-fluorobenzoate

Purity:99%/99%

Quantity:25g/100g

Price($):250.0/1000.0